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Compound of Interest

Compound Name: 1-Bromo-3-methylhexane

Cat. No.: B13168464

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 1-bromo-3-methylhexane (CsH1sBr). The information is compiled to ensure the
safety of laboratory personnel and the integrity of experimental procedures.

Hazard Identification and Classification

1-Bromo-3-methylhexane is a flammable liquid and vapor. It is crucial to handle this
compound with care to avoid physical harm and ensure experimental accuracy. Based on data
for structurally similar compounds, it may cause skin and serious eye irritation, and may also
cause respiratory irritation.

Physical and Chemical Properties

Quantitative data for 1-bromo-3-methylhexane and a structurally similar compound, 1-bromo-
3-methylbutane, are summarized below. This data is essential for designing safe experimental
setups and storage solutions.
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Value (1-Bromo-3- Value (1-Bromo-3-
Property Reference
methylbutane) methylhexane)
Molecular Formula CsH11Br C7H1sBr [1]
Appearance Colorless Liquid White powder [2][3]
Melting Point -112 °C/-169.6 °F No data available [3]

120-121°C/ 248 -

Boiling Point 249.8 °F @ 760 No data available [3]
mmHg

Flash Point 32°C/89.6 °F No data available [3]

Purity Not specified 97% [2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 1-bromo-3-methylhexane to prevent

exposure.
PPE Category Specification Standard
) Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)
Eye Protection o i
with side-shields. approved.[4][5]

Chemical-resistant, impervious o
EU Directive 89/686/EEC and

Hand Protection gloves. Gloves must be
the standard EN 374.[4]

inspected prior to use.

_ Fire/flame resistant and
Body Protection _ _ _ [4][5]
impervious clothing.

A full-face respirator is required
) ) if exposure limits are exceeded  NIOSH (US) or EN 149 (EU)
Respiratory Protection S
or if irritation or other approved.[3][4][5]

symptoms are experienced.

Safe Handling Protocols
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Adherence to the following protocols is essential for the safe handling of 1-bromo-3-
methylhexane in a laboratory setting.

General Handling

o Handle in a well-ventilated area, preferably under a chemical fume hood.[4][6]
e Avoid contact with skin and eyes.[4][6]

¢ Avoid the formation of dust and aerosols.[4]

e Use non-sparking tools to prevent ignition.[4][6]

o Prevent fire caused by electrostatic discharge.[4] Ground and bond containers and receiving
equipment.

e Wash hands thoroughly after handling.[4]

Experimental Workflow for Handling
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Caption: Workflow for the safe handling of 1-bromo-3-methylhexane.
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Storage Protocols

Proper storage of 1-bromo-3-methylhexane is critical to maintain its stability and prevent
hazardous situations.

o Store in a tightly closed container.[4][6]
o Keep in a dry, cool, and well-ventilated place.[4]

o Store away from incompatible materials, such as strong oxidizing agents, strong bases, and
metals.[3][4][7]

o Keep away from sources of ignition, heat, sparks, and open flames.[3][6]

» Refrigeration may be recommended to maintain product quality.[6]

Emergency Procedures

In the event of an emergency, follow these procedures.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

» In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and
plenty of water. Consult a doctor.[4]

 In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[4]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Spill and Leak Procedures

o Evacuate personnel to a safe area.

o Ensure adequate ventilation.
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e Remove all sources of ignition.[4]

o Use personal protective equipment.[4]

» Contain the spill using an inert absorbent material (e.g., sand, silica gel).

o Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]

e Do not let the chemical enter drains.[4]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[3] Containers may explode when heated.[3]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Disposal Considerations

» Dispose of waste material at a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[4]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4]
e Do not discharge into sewer systems.[4]
» Containers should be triple-rinsed and offered for recycling or reconditioning.[4]

Incompatible Materials

A critical aspect of safe storage and handling is to avoid contact with incompatible materials.
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Caption: Incompatible materials for 1-bromo-3-methylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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